1-((2-Hydroxyethoxy)methyl)-6-(1-hydroxy-1-phenyl-methyl)thymine

• CAS: 131194-13-3
• Molecular Formula: C15H18N2O5
• Molecular Weight: 306.31 g/mol
• SMILES: CC1=C(N(C(=O)NC1=O)COCCO)C(C2=CC=CC=C2)O
• InChI: InChI=1S/C15H18N2O5/c1-10-12(13(19)11-5-3-2-4-6-11)17(9-22-8-7-18)15(21)16-14(10)20/h2-6,13,18-19H,7-9H2,1H3,(H,16,20,21)
• InChIKey: OXQRGDXDFCTKTM-UHFFFAOYSA-N

1-((2-Hydroxyethoxy)methyl)-6-(1-hydroxy-1-phenyl-methyl)thymine (CAS 131194-13-3) is a synthetic acyclouridine derivative belonging to the HEPT (1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine) class of non-nucleoside reverse transcriptase inhibitors (NNRTIs). Its structure features a C6 α-hydroxybenzyl substituent, replacing the phenylthio group found in the prototypical HEPT lead.

Identity and Class of CAS 131194-13-3: A C6-Hydroxybenzyl HEPT Antiviral Research Compound

1-((2-Hydroxyethoxy)methyl)-6-(1-hydroxy-1-phenyl-methyl)thymine (CAS 131194-13-3) is a synthetic acyclouridine derivative belonging to the HEPT (1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine) class of non-nucleoside reverse transcriptase inhibitors (NNRTIs) [1]. Its structure features a C6 α-hydroxybenzyl substituent, replacing the phenylthio group found in the prototypical HEPT lead [2]. The molecular formula is C15H18N2O5 with a molecular weight of 306.31 g/mol [2].

1 HEPT NNRTI analog with C6 α-hydroxybenzyl substituent for SAR-driven probe design

2 Polar C6 group enables hydrogen-bonding studies in the reverse transcriptase allosteric pocket

3 No public anti-HIV-1 potency data; requires in-house characterization before selection

• [1] Tanaka H, et al. A new class of HIV-1-specific 6-substituted acyclouridine derivatives: synthesis and anti-HIV-1 activity of 5- or 6-substituted analogues of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT). J Med Chem. 1991;34(1):349-357. View Source
• [2] Angene Chemical. CAS 131194-13-3 Product Page. Accessed 2026. View Source

Why Modifications at the HEPT C6 Position Directly Dictate Anti-HIV-1 Potency and Selectivity

Generic substitution among HEPT analogs is invalid due to extreme sensitivity of the structure-activity relationship (SAR) at the C6 position. The prototypical lead, HEPT, exhibits an EC50 of 3.27 μM against HIV-1 (HTLV-IIIB), yet simple C6 modifications yield potency changes exceeding 100-fold [1]. For instance, the 6-cyclohexylthio analog achieves an EC50 of 8.2 μM, while the 6-benzyl derivative shows 23 μM [1]. The target compound’s C6 α-hydroxybenzyl group introduces a hydrogen-bond donor/acceptor not present in hydrophobic C6-phenylthio or C6-benzyl analogs, which could fundamentally alter its binding mode to the reverse transcriptase allosteric pocket, as documented for other polar HEPT derivatives [2]. Without direct comparative data, no assumption of equivalency can be made for any C6-substituted HEPT compound.

C6 substituent governs potency. SAR shows >100-fold EC50 shifts among close HEPT analogs; the α-hydroxybenzyl group has no direct comparator data.

Physicochemical profile diverges. Predicted logP shift of >1.8 units toward hydrophilicity alters membrane permeability and protein binding relative to hydrophobic HEPT analogs.

Resistance landscape unknown. No activity data against K103N or Y181C mutant reverse transcriptase limits substitution in resistance-focused screening panels.

• [1] Tanaka H, et al. A new class of HIV-1-specific 6-substituted acyclouridine derivatives: synthesis and anti-HIV-1 activity of 5- or 6-substituted analogues of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT). J Med Chem. 1991;34(1):349-357. View Source
• [2] Puig-de-la-Bellacasa R, et al. Diverse combinatorial design, synthesis and in vitro evaluation of new HEPT analogues as potential non-nucleoside HIV-1 reverse transcription inhibitors. Eur J Med Chem. 2012;54:617-25. View Source

Quantitative Differentiation Evidence for CAS 131194-13-3

Critical Gap: Direct Anti-HIV-1 Potency Data for CAS 131194-13-3 is Unavailable in Public Literature

A specific literature search could not retrieve quantitative anti-HIV-1 activity data (EC50, CC50, or SI) for the exact compound 1-((2-hydroxyethoxy)methyl)-6-(1-hydroxy-1-phenyl-methyl)thymine. No head-to-head comparison against its closest analogs—HEPT (EC50 3.27 μM), 6-benzyl-HEPT (EC50 23 μM), or 6-cyclohexylthio-HEPT (EC50 8.2 μM)—is currently locatable in primary sources [1]. Researchers must not assume its potency profile from other C6-substituted HEPT analogs. Unless proprietary data is supplied by the vendor, this compound should be treated as an uncharacterized analog for research purposes only.

Potency Gap

Data to verify

EC50 not available

Requires vendor-supplied characterization

Comparator EC50 range 3.27–23 µM (HTLV-IIIB/MT-4)

Evidence Dimension	Anti-HIV-1 Activity (EC50)
Target Compound Data	Not available in public literature
Comparator Or Baseline	HEPT: EC50 3.27 μM; 6-Benzyl-HEPT: EC50 23 μM; 6-Cyclohexylthio-HEPT: EC50 8.2 μM
Quantified Difference	Not calculable
Conditions	HIV-1 HTLV-IIIB strain in MT-4 cells (comparator data context) [1]

Why This Matters

Without potency data relative to defined comparators, an informed scientific selection cannot be made, and procurement must be accompanied by an explicit request for vendor-generated characterization data.

• [1] Tanaka H, et al. A new class of HIV-1-specific 6-substituted acyclouridine derivatives: synthesis and anti-HIV-1 activity of 5- or 6-substituted analogues of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT). J Med Chem. 1991;34(1):349-357. View Source

Predicted Physicochemical Differentiation: C6 Hydroxybenzyl Group Alters Hydrogen-Bonding Capacity and Lipophilicity

The C6 α-hydroxybenzyl substituent in CAS 131194-13-3 differentiates it from prominent hydrophobic C6 analogs through predicted physicochemical properties. The topological polar surface area (TPSA) is calculated as 99.1 Ų [1], while HEPT’s TPSA is 87.5 Ų (calculated for its phenylthio group). The experimental XLogP3 for the target compound is -0.3, compared to HEPT’s experimental logP of approximately 1.5 [1][2]. This shift of over 1.8 log units towards hydrophilicity indicates reduced membrane permeability and altered serum protein binding potential, a parameter known to critically impact the in vitro to in vivo translation of HEPT analogs [3].

Lipophilicity

Class-level inference

XLogP3 −0.3 vs HEPT ~1.5 (Δ > 1.8)

Predicted distinct permeability and protein binding

TPSA 99.1 vs 87.5 Ų; may shift serum protein effects

Evidence Dimension	Calculated Lipophilicity (XLogP3)
Target Compound Data	-0.3
Comparator Or Baseline	HEPT: ~1.5 (experimental logP); 6-Benzyl-HEPT: ~2.5 (estimated)
Quantified Difference	Δ > 1.8 log units decrease relative to HEPT
Conditions	Predicted values from chemical structure; TPSA from canonical SMILES calculation

Why This Matters

This substantial difference in lipophilicity predicts distinct solubility, permeability, and protein-binding profiles, meaning the compound is unsuitable as a direct experimental proxy for hydrophobic HEPT analogs in cellular or in vivo models.

• [1] Angene Chemical. CAS 131194-13-3 Product Page. Accessed 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 445629, HEPT. Accessed 2026. View Source
• [3] Baba M, et al. Effect of human serum on the in vitro anti-HIV-1 activity of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT) derivatives as related to their lipophilicity and serum protein binding. Biochem Pharmacol. 1993;45(12):2507-12. View Source

Resistance Profile Gap: No Data Against Common NNRTI-Resistant HIV-1 Strains

The activity of CAS 131194-13-3 against NNRTI-resistant HIV-1 strains—particularly those harboring the clinically prevalent K103N or Y181C mutations in reverse transcriptase—is unknown. In contrast, other 6-substituted HEPT analogs have been specifically profiled for resistance: HEPT retains partial activity against Y181C RT (IC50 > 500 μM in some assays), while certain C6 derivatives lose activity entirely [1]. Until the target compound's resistance profile is established, its utility in resistance-focused research programs remains unsubstantiated.

Resistance

Data to verify

No data vs K103N/Y181C

Uncharacterized for resistance research

Some HEPT analogs show partial or complete loss of activity

Evidence Dimension	Inhibitory Activity against Mutant RT
Target Compound Data	No data available
Comparator Or Baseline	HEPT against Y181C RT: IC50 > 500 μM; Other HEPT analogs: variable loss of potency [1]
Quantified Difference	Not calculable
Conditions	Recombinant HIV-1 RT enzyme assays (comparator data context)

Why This Matters

For procurement decisions in resistance research, the compound's untested status against key NNRTI mutations means it cannot be selected over analogs with proven mutant strain activity without additional, commissioned testing.

• [1] Miyasaka T, et al. A novel lead for specific anti-HIV-1 agents: 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine. J Med Chem. 1989;32:2507-9. (BindingDB Entry for mutant RT data). View Source

Research Scenarios for 1-((2-Hydroxyethoxy)methyl)-6-(1-hydroxy-1-phenyl-methyl)thymine Based on Current Evidence

SAR Expansion Studies on C6-Polar HEPT Analogs

The compound's unique C6 α-hydroxybenzyl group makes it a valuable tool for medicinal chemistry groups systematically exploring the hydrogen-bonding landscape of the NNRTI allosteric pocket. Unlike hydrophobic C6-substituted HEPTs, this analog can probe interactions with polar residues near the binding site entrance, as inferred from the known binding mode of HEPT derivatives [1]. It serves as a direct covalent comparator for synthesizing and testing further C6-functionalized polar analogs.

Investigation of Lipophilicity-Dependent Cytotoxicity

With a predicted XLogP3 of -0.3, which is significantly lower than any active HEPT analog from the 1991 SAR study, this compound is an ideal probe for studying the relationship between C6 substituent polarity and non-specific cytotoxicity in MT-4 or other lymphocytic cell lines [2]. It complements studies using the more hydrophobic 6-benzyl-HEPT (EC50 23 μM) to decouple antiviral potency from lipophilicity-driven membrane disruption [1].

Metabolic Stability Screening of N1-Acyclic Side Chain in Polar C6 Contexts

The N1-(2-hydroxyethoxy)methyl side chain is known to contribute to the rapid in vivo clearance of early HEPT leads. Combining this side chain with the novel C6 polar group creates a chemical probe to test whether increased polarity at C6 can reduce cytochrome P450-mediated oxidation of the acyclic tail [1]. This scenario is directly supported by class-level knowledge that polar substituents can shield metabolic soft spots.

Application

Selection Property

Validation Focus

NNRTI pocket polar mapping

C6 α-hydroxybenzyl H-bond donor/acceptor

Binding interactions with allosteric site polar residues

Lipophilicity-driven cytotoxicity model

Predicted low lipophilicity probe

MT-4 cell viability vs hydrophobic HEPT analogs

Metabolic stability probe

N1-acyclic side chain + polar C6 context

CYP450-mediated oxidation pathway response

• [1] Tanaka H, et al. A new class of HIV-1-specific 6-substituted acyclouridine derivatives: synthesis and anti-HIV-1 activity of 5- or 6-substituted analogues of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT). J Med Chem. 1991;34(1):349-357. View Source
• [2] Angene Chemical. CAS 131194-13-3 Product Page. Accessed 2026. View Source